Cas no 2094886-52-7 (2,5-dichloro-N-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]pyridine-4-carboxamide)

• Product Name: 2,5-dichloro-N-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]pyridine-4-carboxamide
• CAS No: 2094886-52-7
• MF: C₁₃H₁₁Cl₂N₃OS
• MW: 328.216939210892
• CID: 5969855
• PubChem ID: 126814499
• Update Time: 2025-05-20

2,5-dichloro-N-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]pyridine-4-carboxamide
• 2094886-52-7
• EN300-6615987
• AKOS033583214

• Inchi： 1S/C13H11Cl2N3OS/c14-10-5-16-11(15)3-9(10)12(19)17-4-8-6-20-13(18-8)7-1-2-7/h3,5-7H,1-2,4H2,(H,17,19)
• InChI Key： YHANDUPTCRLBNR-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1C(NCC1=CSC(C2CC2)=N1)=O)Cl

Computed Properties

• Exact Mass: 326.9999885g/mol
• Monoisotopic Mass: 326.9999885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1Ų

Additional information on 2,5-dichloro-N-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]pyridine-4-carboxamide

2,5-Dichloro-N-[(2-Cyclopropyl-1,3-Thiazol-4-Yl)Methyl]Pyridine-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2094886-52-7, known as 2,5-dichloro-N-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]pyridine-4-carboxamide, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural features and potential utility in chemical synthesis and material science. The molecule combines a pyridine ring with a thiazole moiety, both of which are well-known for their versatility in chemical reactions and biological activities.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of new drug candidates. The presence of the thiazole ring in this compound suggests potential anti-inflammatory, antioxidant, or antimicrobial properties. Researchers have also explored the influence of substituents on the pyridine ring, such as the dichloro groups at positions 2 and 5, which can significantly alter the electronic properties and reactivity of the molecule. These findings underscore the compound's potential as a building block for more complex structures.

The synthesis of 2,5-dichloro-N-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]pyridine-4-carboxamide involves a multi-step process that typically begins with the preparation of intermediate thiazole derivatives. The cyclopropyl group attached to the thiazole ring adds an element of strain and rigidity to the structure, which can enhance its stability and reactivity in certain reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity in the synthesis of such complex molecules.

In terms of applications, this compound has shown promise in the field of agrochemicals. Its ability to act as a precursor for herbicides or fungicides has been explored in several studies. The dichloro substituents on the pyridine ring contribute to its lipophilicity, which is a desirable property for agricultural chemicals that need to penetrate plant tissues effectively. Additionally, the carboxamide group provides sites for further functionalization, enabling researchers to tailor the compound's properties for specific applications.

From an environmental standpoint, understanding the degradation pathways of 2,5-dichloro-N-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]pyridine-4-carboxamide is crucial for assessing its impact on ecosystems. Recent research has focused on biodegradation studies under controlled conditions to determine its persistence in soil and water systems. These studies are essential for ensuring that any agricultural or industrial use of this compound does not pose long-term risks to environmental health.

Moreover, computational chemistry techniques have been employed to predict the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and potential reaction mechanisms. Such computational studies are invaluable for guiding experimental work and optimizing synthetic routes.

In conclusion, 2,5-dichloro-N-[(2-cyclopropyl-1,3-thiazol-4-yil)methyl]pyridine-4-carboxamide represents a fascinating example of how modern chemical synthesis can yield compounds with diverse applications. Its unique structure and reactivity make it a valuable tool in both academic research and industrial development. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.